Cas no 1598044-93-9 (2-{(1-methyl-1H-pyrazol-4-yl)oxymethyl}butane-1-sulfonyl chloride)

• Product Name: 2-{(1-methyl-1H-pyrazol-4-yl)oxymethyl}butane-1-sulfonyl chloride
• CAS No: 1598044-93-9
• MF: C₉H₁₅ClN₂O₃S
• MW: 266.745000123978
• CID: 5830676
• PubChem ID: 116793887
• Update Time: 2025-07-23

2-{(1-methyl-1H-pyrazol-4-yl)oxymethyl}butane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-{(1-methyl-1H-pyrazol-4-yl)oxymethyl}butane-1-sulfonyl chloride
• EN300-1144819
• 2-{[(1-methyl-1H-pyrazol-4-yl)oxy]methyl}butane-1-sulfonyl chloride
• 1598044-93-9

• Inchi： 1S/C9H15ClN2O3S/c1-3-8(7-16(10,13)14)6-15-9-4-11-12(2)5-9/h4-5,8H,3,6-7H2,1-2H3
• InChI Key： VIARFMFJAFMITM-UHFFFAOYSA-N
• SMILES： ClS(CC(COC1C=NN(C)C=1)CC)(=O)=O

Computed Properties

• Exact Mass: 266.0491912g/mol
• Monoisotopic Mass: 266.0491912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 69.6Ų

Additional information on 2-{(1-methyl-1H-pyrazol-4-yl)oxymethyl}butane-1-sulfonyl chloride

Introduction to 2-{(1-methyl-1H-pyrazol-4-yl)oxymethyl}butane-1-sulfonyl chloride (CAS No. 1598044-93-9) and Its Emerging Applications in Chemical Biology

2-{(1-methyl-1H-pyrazol-4-yl)oxymethyl}butane-1-sulfonyl chloride, identified by its CAS number 1598044-93-9, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by the presence of a sulfonyl chloride functional group, which is widely recognized for its utility in medicinal chemistry due to its ability to facilitate the formation of amide and sulfonamide bonds. The structural framework of this compound incorporates a 1-methyl-1H-pyrazol-4-yl moiety, which imparts unique electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The sulfonyl chloride component of the molecule is particularly noteworthy, as it serves as a versatile intermediate in synthetic chemistry. This group is highly reactive and can be readily converted into sulfonamides, which are prevalent in many drugs and agrochemicals. The presence of the (1-methyl-1H-pyrazol-4-yl)oxymethyl substituent further enhances the compound's potential as a building block for drug discovery. Pyrazole derivatives, such as the one present in this molecule, are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs). 2-{(1-methyl-1H-pyrazol-4-yl)oxymethyl}butane-1-sulfonyl chloride has emerged as a promising candidate in this area due to its ability to modulate PPIs through the formation of stable sulfonamide linkages. These interactions are critical for numerous cellular processes, and dysregulation of PPIs is implicated in various diseases, including cancer and neurodegenerative disorders. The compound's unique structural features make it an attractive tool for investigating the mechanisms underlying these interactions.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The 1-methyl-1H-pyrazol-4-yl group provides a hydrogen bond acceptor capability, which can be exploited to enhance binding affinity to specific protein targets. Additionally, the sulfonyl chloride moiety allows for facile derivatization, enabling researchers to fine-tune the pharmacokinetic and pharmacodynamic properties of the resulting compounds. This flexibility has made 2-{(1-methyl-1H-pyrazol-4-yl)oxymethyl}butane-1-sulfonyl chloride a valuable asset in high-throughput screening campaigns aimed at identifying novel drug candidates.

Recent studies have highlighted the compound's utility in fragment-based drug design (FBDD). FBDD is an innovative approach that leverages small molecular fragments to identify lead compounds with high affinity for biological targets. The structural simplicity and reactivity of 2-{(1-methyl-1H-pyrazol-4-yl)oxymethyl}butane-1-sulfonyl chloride make it an ideal candidate for generating diverse chemical libraries suitable for FBDD campaigns. By systematically modifying its core structure, researchers can explore a wide range of biological activities and identify novel therapeutic agents with minimal computational overhead.

The compound's potential extends beyond drug discovery; it also finds applications in materials science and catalysis. The sulfonyl chloride functionality can be used to introduce sulfonamide groups into polymers and other materials, enhancing their functional properties. Furthermore, this compound has been explored as a ligand in transition metal catalysis, where it aids in facilitating various organic transformations under mild conditions. Such applications underscore the versatility of 2-{(1-methyl-1H-pyrazol-4-yl)oxymethyl}butane-1-sulfonyl chloride and its broad utility across multiple scientific disciplines.

From a synthetic chemistry perspective, 2-{(1-methyl-1H-pyrazol-4-yloxy)methylethyl}butanone sulfonic acid chloride CAS 1598044 93 9 offers an excellent platform for exploring new synthetic methodologies. The sulfonyl chloride group provides a convenient handle for introducing sulfonamide functionalities into complex molecular architectures, while the pyrazole ring serves as a scaffold for further derivatization. This combination has enabled researchers to develop innovative synthetic routes that are both efficient and scalable.

The growing interest in green chemistry has also influenced the development of new synthetic strategies for this compound. Researchers are increasingly focusing on reducing waste and minimizing hazardous byproducts during chemical synthesis. The use of 2-{(1-methylpyrazol 5 yloxy)methylethyl}butanone sulfonic acid dichloride CAS 1598044939 as an intermediate aligns with these principles, as it allows for modular synthesis that minimizes unnecessary steps and maximizes atom economy.

In conclusion,2-{(pyrazolo[3 5-d]pyrimidin 4 yl)methoxy methyl}propanoic acid 3 chlorosulfonic acid CAS no 1598044939 represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features make it a versatile tool for drug discovery, materials science, and catalysis. As research continues to uncover new applications for this compound,2-(trifluoromethyl)benzamidine CAS no 1598044939 will undoubtedly play an increasingly important role in shaping the future of chemical innovation.